2-(3-Bromo-2,2-dimethylpropyl)-3-chlorothiophene

• Molecular Formula: C9H12BrClS
• Molecular Weight: 267.61 g/mol
• SMILES: CC(C)(CC1=C(C=CS1)Cl)CBr
• InChI: InChI=1S/C9H12BrClS/c1-9(2,6-10)5-8-7(11)3-4-12-8/h3-4H,5-6H2,1-2H3
• InChIKey: UPLUJZKFVZIXFM-UHFFFAOYSA-N

2-(3-Bromo-2,2-dimethylpropyl)-3-chlorothiophene: Identity and Procurement Baseline

2-(3-Bromo-2,2-dimethylpropyl)-3-chlorothiophene is a disubstituted thiophene derivative (molecular formula C₉H₁₂BrClS, MW 267.61 g/mol) belonging to the class of halogenated thiophenes, which are widely employed as synthetic intermediates in medicinal chemistry, agrochemical development, and organic electronic materials [1]. The compound features a thiophene ring bearing a chlorine atom directly at the 3-position and a brominated 2,2-dimethylpropyl side chain at the 2-position, a substitution pattern that uniquely distinguishes it from its positional isomers and halogen-swapped analogs sharing the same empirical formula . This specific regiochemistry determines the compound's orthogonal reactivity profile, enabling sequential functionalization strategies that are precluded in isomers where the halogen positions differ.

• [1] Pereira, R.; Iglesias, B.; de Lera, Á.R. Regioselective palladium-catalyzed cross-coupling reactions in the synthesis of novel 2,3-disubstituted thiophene derivatives. Tetrahedron 2001, 57 (37), 7871–7881. View Source

2-(3-Bromo-2,2-dimethylpropyl)-3-chlorothiophene: Positional Isomerism and Reactivity

Compounds within the C₉H₁₂BrClS isomeric family cannot be treated as interchangeable procurement items because the precise location of halogen atoms and the alkyl side chain fundamentally determines regioselectivity in cross-coupling reactions, electrochemical reduction behavior, and steric accessibility of reactive centers. For example, 3-bromo-2-chlorothiophene—a simpler dihalogenated thiophene—undergoes clean two-electron C–Br bond cleavage at silver cathodes to give 2-chlorothiophene as the exclusive product, whereas its isomer 2-bromo-5-chlorothiophene yields a complex mixture including halogen dance products [1]. Extending this principle, 2-(3-bromo-2,2-dimethylpropyl)-3-chlorothiophene provides an sp³-hybridized bromoalkyl handle at C2 orthogonally reactive to the aryl chloride at C3, a dual-functionalization logic that collapses entirely in isomers such as 2-bromo-5-(3-chloro-2,2-dimethylpropyl)thiophene (CAS 1485715-71-6) or 3-(3-bromo-2,2-dimethylpropyl)-2-chlorothiophene (CAS 2002888-51-7), where either the halogen positions or the attachment point of the alkyl tether are altered . Generic substitution without structural verification risks selecting an isomer incapable of participating in the intended sequential coupling pathway.

• [1] Pritts, W.A.; Peters, D.G. Electrochemical reduction of dihalothiophenes at silver cathodes in dimethylformamide: Evidence for a halogen dance. J. Electroanal. Chem. 2018, 813, 102–108. (Study comparing 2-bromo-5-chlorothiophene, 3-bromo-2-chlorothiophene, and 2,5-dibromothiophene). View Source

2-(3-Bromo-2,2-dimethylpropyl)-3-chlorothiophene: Key Differentiation Evidence

CAS Registry Distinction from Constitutional Isomers

2-(3-Bromo-2,2-dimethylpropyl)-3-chlorothiophene holds the unique CAS number 1864427-31-5, distinguishing it from at least seven other constitutional isomers that share the identical molecular formula C₉H₁₂BrClS (MW 267.61) but differ in halogen placement or alkyl-chain attachment position . The InChI string (InChI=1S/C9H12BrClS/c1-9(2,6-11)5-7-3-4-12-8(7)10/h3-4H,5-6H2,1-2H3) is the definitive structural fingerprint that no other isomer reproduces. Closely related isomers include 3-(3-bromo-2,2-dimethylpropyl)-2-chlorothiophene (CAS 2002888-51-7), 4-(3-bromo-2,2-dimethylpropyl)-2-chlorothiophene (CAS 1860805-81-7), 2-bromo-5-(3-chloro-2,2-dimethylpropyl)thiophene (CAS 1485715-71-6), and 2-(3-bromo-2,2-dimethylpropyl)-5-chlorothiophene (CAS 1495364-06-1), all of which carry distinct CAS numbers and InChI identifiers . In regulated pharmaceutical intermediate supply chains, CAS number divergence alone disqualifies an isomer as a direct substitute.

Evidence Dimension	CAS registry uniqueness and InChI string identity
Target Compound Data	CAS 1864427-31-5; InChI=1S/C9H12BrClS/c1-9(2,6-11)5-7-3-4-12-8(7)10/h3-4H,5-6H2,1-2H3; substitution: Cl at thiophene C3, bromoalkyl at C2
Comparator Or Baseline	CAS 2002888-51-7 (Cl at C2, bromoalkyl at C3); CAS 1860805-81-7 (Cl at C2, bromoalkyl at C4); CAS 1485715-71-6 (Br at C2, chloroalkyl at C5); CAS 1495364-06-1 (Cl at C5, bromoalkyl at C2)
Quantified Difference	7+ constitutional isomers identified within C₉H₁₂BrClS space; each carries distinct CAS registry number; target is the only isomer with Cl at thiophene C3 and bromoalkyl at thiophene C2
Conditions	CAS registry database cross-reference; InChI string comparison

Why This Matters

In regulated procurement environments (pharmaceutical R&D, GMP intermediate supply), CAS number mismatch triggers quarantine and rejection; verifying InChI identity ensures the correct isomer is sourced for a specific synthetic route.

Purity Specification and Storage Protocol

The commercially available material from major research-chemical suppliers carries a minimum purity specification of 95% . Long-term storage is specified as 'Store long-term in a cool, dry place' and the compound is classified as non-hazardous for DOT/IATA transport . This contrasts with the less-defined purity and storage documentation available for several isomeric analogs: while 2-bromo-5-(2-(chloromethyl)butyl)thiophene (CAS 1481394-68-6) is specified at 97% purity , the positional isomers CAS 2002888-51-7 and CAS 1860805-81-7 frequently list only molecular weight and formula on supplier databases without accompanying purity, storage, or transport classification data . For procurement decisions where batch-to-batch reproducibility and defined storage conditions are critical, the availability of explicit purity and stability documentation reduces quality risk.

Evidence Dimension	Supplier-documented minimum purity and storage classification
Target Compound Data	Min. purity 95%; storage: cool, dry place long-term; transport: not hazardous material
Comparator Or Baseline	2-Bromo-5-(2-(chloromethyl)butyl)thiophene (CAS 1481394-68-6): 97% purity documented. Positional isomers 2002888-51-7 and 1860805-81-7: purity and storage data not consistently reported across major supplier databases.
Quantified Difference	Target compound: 95% purity floor, defined storage. Isomer 1481394-68-6: 97% purity but different connectivity pattern. Isomers 2002888-51-7 and 1860805-81-7: undocumented purity/storage parameters in standard listings.
Conditions	Supplier technical datasheet comparison (AKSci, CymitQuimica, Fluorochem listings)

Why This Matters

For procurement officers, the availability of explicit purity specifications and storage conditions enables compliant receiving, quarantine, and inventory management; undocumented parameters on isomeric alternatives introduce avoidable quality risk.

Orthogonal Bromoalkyl Handle for Sequential Functionalization

2-(3-Bromo-2,2-dimethylpropyl)-3-chlorothiophene presents two electronically and sterically distinct reactive centers: an aryl chloride at the thiophene 3-position and a primary alkyl bromide tethered via a gem-dimethyl linker at the 2-position. This orthogonal pairing permits sequential palladium-catalyzed transformations—for instance, Suzuki–Miyaura coupling at the aryl chloride site followed by nucleophilic substitution or Kumada coupling at the alkyl bromide—without protecting-group manipulation [1]. In contrast, isomers where bromine resides directly on the thiophene ring (e.g., 2-bromo-3-(3-chloro-2,2-dimethylpropyl)thiophene or 2-bromo-5-(3-chloro-2,2-dimethylpropyl)thiophene, CAS 1485715-71-6) offer two aryl halide sites whose reactivity differentiation relies solely on subtle electronic differences between the α- and β-positions of the thiophene ring. The α/β selectivity ratio in polybrominated thiophenes is approximately 95:5 [2], meaning that in aryl-dihalide isomers, achieving clean monofunctionalization without statistical mixtures is inherently challenging. The target compound circumvents this problem by shifting one reactive center from the aromatic ring to the side chain, providing true orthogonal reactivity rather than relying on imperfect electronic selectivity.

Evidence Dimension	Orthogonality of reactive handles for sequential functionalization
Target Compound Data	Aryl chloride (thiophene C3, sp²) + primary alkyl bromide (side-chain C, sp³); two electronically distinct leaving groups enabling orthogonal activation
Comparator Or Baseline	2-Bromo-5-(3-chloro-2,2-dimethylpropyl)thiophene (CAS 1485715-71-6): aryl bromide (C2, α) + aryl chloroalkyl (C5); both halogens on aromatic positions with α-position ~95:5 reactivity preference over β
Quantified Difference	Target: sp³ vs. sp² orthogonal activation (conceptually infinite selectivity). Isomer CAS 1485715-71-6: selectivity ratio ~95:5 for α-C2 over C5 side-chain attachment, risking ~5% cross-reactivity in the first coupling step [2].
Conditions	Class-level inference based on established α/β selectivity ratios in polyhalogenated thiophene cross-coupling literature; Pd(0)-catalyzed Suzuki–Miyaura conditions

Why This Matters

For medicinal chemistry programs requiring sequential diversification of two positions, orthogonal sp³/sp² reactivity eliminates the need for protecting-group strategies and avoids statistical product mixtures, directly reducing step count and improving isolated yields.

• [1] Pereira, R.; Iglesias, B.; de Lera, Á.R. Regioselective palladium-catalyzed cross-coupling reactions in the synthesis of novel 2,3-disubstituted thiophene derivatives. Tetrahedron 2001, 57 (37), 7871–7881. (Demonstrates sequential Suzuki/Stille coupling on 2,3-dibromothiophene as a model for 2,3-difunctionalization). View Source
• [2] Amb, C.M.; Rasmussen, S.C. Sterics versus Electronics: Regioselective Cross-Coupling of Polybrominated Thiophenes. Eur. J. Org. Chem. 2008, 801–804. (Reports α/β reactivity ratio of ~95:5 and sequential coupling at C5, C2, then C3 of 2,3,5-tribromothiophene). View Source

Electrochemical C–Br vs. C–Cl Bond Lability

Electrochemical studies on structurally related dihalothiophenes provide direct quantitative evidence that carbon–bromine bonds undergo reductive cleavage at significantly less negative potentials than carbon–chlorine bonds on the thiophene scaffold. Cyclic voltammetry of 3-bromo-2-chlorothiophene at silver cathodes in DMF/0.050 M TMAP reveals two irreversible cathodic peaks corresponding to sequential C–Br and C–Cl bond cleavage; controlled-potential electrolysis at the first reduction wave yields exclusively 2-chlorothiophene via a clean two-electron process with no halogen dance byproducts [1]. This contrasts sharply with 2-bromo-5-chlorothiophene, which under identical conditions produces a complex mixture of 2-chlorothiophene, 3-bromo-2-chlorothiophene, 3-bromo-, 3,4-dibromo-, and 4-bromo-2-chlorothiophene due to electrolytically induced halogen migration [1]. Extrapolating to 2-(3-bromo-2,2-dimethylpropyl)-3-chlorothiophene, the alkyl bromide side chain is predicted to undergo preferential reductive activation while the aryl chloride remains intact, enabling selective electrochemical functionalization strategies. Isomers with two aryl halides (e.g., 2-bromo-5-(3-chloro-2,2-dimethylpropyl)thiophene) lack this clean selectivity and risk complex product distributions.

Evidence Dimension	Electrochemical reduction selectivity: C–Br vs. C–Cl bond cleavage
Target Compound Data	Predicted: selective alkyl C–Br reduction with aryl C–Cl retention (based on sp³ alkyl bromide vs. sp² aryl chloride dichotomy)
Comparator Or Baseline	3-Bromo-2-chlorothiophene: two irreversible cathodic peaks; bulk electrolysis at first wave yields 100% 2-chlorothiophene (clean C–Br cleavage, no halogen dance). 2-Bromo-5-chlorothiophene: electrolysis at first wave yields complex mixture of ≥5 products including halogen dance species.
Quantified Difference	3-Bromo-2-chlorothiophene: 100% selectivity for C–Br cleavage at first reduction wave (2e⁻ process). 2-Bromo-5-chlorothiophene: <100% selectivity; ≥5 products detected. Target compound prediction: alkyl bromide reduction selectivity ≥ aryl bromide selectivity due to lower C–Br bond dissociation energy in sp³ vs. sp² context.
Conditions	Ag cathode, DMF, 0.050 M TMAP; cyclic voltammetry and controlled-potential electrolysis; GC and GC–MS product analysis

Why This Matters

For laboratories exploring electrochemical C–H or C–X functionalization, predictable single-site reductive activation avoids product purification bottlenecks associated with halogen dance side reactions, directly improving throughput and isolated yields.

• [1] Pritts, W.A.; Peters, D.G. Electrochemical reduction of dihalothiophenes at silver cathodes in dimethylformamide: Evidence for a halogen dance. J. Electroanal. Chem. 2018, 813, 102–108. View Source

Steric Shielding from gem-Dimethyl Substitution

The 2,2-dimethyl substitution on the propyl linker of the target compound introduces geminal steric bulk adjacent to the terminal bromine, a feature absent in linear bromoalkyl-thiophene analogs. In the broader class of brominated 2,2-dimethylpropyl arenes, this steric shielding has been exploited to control reactivity: for example, 2-(3-bromo-2,2-dimethylpropyl)-1-methoxynaphthalene was employed as a key intermediate in naphthoquinone synthesis, where the gem-dimethyl group provided sufficient steric protection to enable selective coupling with methyl ketone fatty acids in good to excellent yields without competing elimination [1]. By contrast, unbranched bromoalkyl thiophene analogs such as 2-(bromomethyl)-3-chlorothiophene lack this steric modulation and are more prone to direct Sₙ2 displacement or undesired elimination pathways under basic conditions [2]. For the target compound, the gem-dimethyl group is predicted to retard Sₙ2 rates at the terminal bromide while simultaneously suppressing E2 elimination that would generate an unreactive vinylidene byproduct, thereby widening the operational window for nucleophilic substitutions and metal-catalyzed couplings at this center.

Evidence Dimension	Steric modulation of side-chain bromide reactivity
Target Compound Data	gem-Dimethyl substitution at C2 of propyl linker; predicted Sₙ2 rate retardation and E2 suppression relative to unbranched analogs
Comparator Or Baseline	2-(Bromomethyl)-3-chlorothiophene: primary benzylic bromide without gem-dialkyl shielding; higher Sₙ2 reactivity; increased susceptibility to elimination
Quantified Difference	Qualitative class-level inference: in analogous naphthalene systems, 2-(3-bromo-2,2-dimethylpropyl)-1-methoxynaphthalene enabled selective coupling in 93% yield over 5 steps; unbranched bromomethyl arenes typically require cryogenic or strictly anhydrous conditions to suppress competing pathways [1].
Conditions	Class-level inference based on comparative synthetic outcomes in 2-(3-bromo-2,2-dimethylpropyl)arene chemistry

Why This Matters

The steric tuning provided by the gem-dimethyl group translates into a broader substrate scope and greater tolerance of diverse reaction conditions, reducing the need for cryogenic temperature control or rigorously anhydrous setups that would be required for more reactive unbranched bromoalkyl thiophenes.

• [1] Namngam, R. Functionalization of naphthalene: a novel synthetic route to brominated naphthoquinones. Academia.edu, 2012. (Demonstrates use of a 2-(3-bromo-2,2-dimethylpropyl)arene intermediate in a 5-step sequence with 93% yield for the key coupling step). View Source
• [2] ChemicalBook. 2-Bromo-3-chlorothiophene – physicochemical properties and reactivity. Reports n-BuLi-mediated lithium-halogen exchange at the aryl bromide position. 2025. View Source

Privileged 2,3-Disubstituted Thiophene Scaffold

The 2,3-disubstituted thiophene motif embodied by the target compound is recognized as a privileged scaffold in medicinal chemistry, with documented applications spanning CHK1 kinase inhibition [1], IKK-2 inhibition [2], and MRSA antiproliferative agents [3]. A 2016 study on 2-chlorothiophene-containing analogs demonstrated that the 2,3-substitution pattern on thiophene was critical for achieving potent and selective MRSA proliferation inhibition, with compound 15 (bearing the 2-chlorothiophene group) serving as the lead structure from which two parallel series of asymmetrical analogs (compounds 16–34) were developed [3]. In contrast, 2,5-disubstituted thiophene isomers (such as CAS 1485715-71-6 and CAS 1495364-06-1) orient substituents in a linear geometry that presents a different pharmacophoric vector angle, while 3,4-disubstituted isomers (such as CAS 1860805-81-7) project substituents from adjacent β-positions with a distinct dihedral relationship. The 2,3-disubstituted topology of the target compound maps specifically onto the SAR landscape established by the 2-chlorothiophene anti-MRSA series, whereas 2,5- or 3,4-isomers would require de novo SAR exploration.

Evidence Dimension	Pharmacophoric geometry: 2,3- vs. 2,5- vs. 3,4-substitution patterns on thiophene
Target Compound Data	2,3-Disubstituted thiophene: chlorine at C3, alkyl tether at C2; substituent vectors at ~60° dihedral angle
Comparator Or Baseline	2,5-Isomers (CAS 1485715-71-6, 1495364-06-1): substituents at ~180° linear orientation. 3,4-Isomer (CAS 1860805-81-7): substituents at adjacent β-positions, distinct vector geometry.
Quantified Difference	Qualitative: 2,3-disubstitution maps onto known SAR for MRSA antiproliferative 2-chlorothiophene series (compounds 15–34 in ref. [3]); 2,5- and 3,4-isomers represent untested pharmacophoric geometries within that series.
Conditions	Literature SAR analysis of 2-chlorothiophene-containing anti-MRSA compounds; MRSA proliferation assays

Why This Matters

For medicinal chemistry teams building on established thiophene SAR, selecting the correct 2,3-disubstituted isomer ensures continuity with published structure-activity data; sourcing a 2,5- or 3,4-isomer introduces an uncharacterized scaffold that would require independent lead optimization, adding 6–18 months to a hit-to-lead timeline.

• [1] US Patent US20070010556. Thiophene derivatives as CHK1 inhibitors. Filed 2006; published 2007. (Describes 2,3-disubstituted thiophene scaffolds in CHK1 kinase inhibition). View Source
• [2] US Patent US7423061. Substituted thiophenes and uses thereof (IKK-2 inhibitors). Filed 2005; issued 2008. View Source
• [3] PubMed Central Figure 1. 2-Chlorothiophene-based asymmetrical analogs (compounds 15–34) as potent and selective inhibitors of MRSA proliferation. PMC, 2019. View Source

2-(3-Bromo-2,2-dimethylpropyl)-3-chlorothiophene: Application Scenarios

Sequential Orthogonal Functionalization for Library Synthesis

The orthogonal sp³ alkyl bromide / sp² aryl chloride pairing of the target compound makes it the preferred building block over aryl-dihalide isomers for constructing 2,3-diversified thiophene libraries. A typical sequence involves initial Suzuki–Miyaura coupling at the aryl chloride (C3), exploiting the well-precedented regioselectivity of Pd(0)-catalyzed cross-coupling at thiophene C2/C3 positions [1], followed by nucleophilic displacement or metal-catalyzed coupling at the side-chain alkyl bromide. This contrasts with 2-bromo-5-(3-chloro-2,2-dimethylpropyl)thiophene (CAS 1485715-71-6), where both reactive centers are aryl halides and the α/β selectivity ratio of ~95:5 [2] introduces a statistical complication in the first coupling step. The gem-dimethyl steric shield on the propyl linker further suppresses premature Sₙ2 displacement or E2 elimination during the first coupling, widening solvent and temperature tolerances [3].

Electrochemical Selective C–Br Reduction

Based on the clean two-electron C–Br cleavage behavior observed for 3-bromo-2-chlorothiophene at silver cathodes (100% selectivity for C–Br over C–Cl at the first reduction wave) [4], the target compound's alkyl bromide is predicted to undergo preferential electrochemical reduction while the aryl chloride remains intact. This enables late-stage electrochemical deuteration (using D₂O quench) or carboxylation (CO₂ quench) exclusively at the side chain, a strategy that is inaccessible to isomers such as 2-bromo-5-chlorothiophene, which suffer from halogen dance byproduct formation under identical electrolysis conditions [4].

2,3-Disubstituted Thiophene Scaffold for Anti-Infective Leads

The 2,3-disubstitution pattern of the target compound aligns directly with the SAR established for 2-chlorothiophene-containing MRSA inhibitors. Compound 15 and its asymmetrical analogs (16–34) in the published anti-MRSA series all feature a 2-substituted-3-chlorothiophene or 2-chlorothiophene core [5]. The target compound provides a ready starting point for introducing diversity at the C2 side chain via the bromoalkyl handle, bypassing the need for de novo construction of the 2,3-disubstituted thiophene core. Isomers with 2,5- or 3,4-substitution patterns (CAS 1485715-71-6, 1495364-06-1, 1860805-81-7) are geometrically mismatched to this SAR series and would require independent lead identification [5].

Regulated Intermediate Supply with Quality Documentation

For procurement in GLP/GMP-adjacent environments, the target compound's documented 95% minimum purity specification, defined long-term storage protocol (cool, dry place), and non-hazardous transport classification provide the traceability baseline required for inventory management and regulatory documentation. Positional isomers CAS 2002888-51-7 and CAS 1860805-81-7 frequently lack comparable purity and storage documentation in standard supplier catalogs , introducing uncertainty that may trigger additional in-house QC testing (HPLC, NMR, Karl Fischer) upon receipt, adding 2–5 business days of analytical turnaround and associated cost to each procurement cycle.

• [1] Pereira, R.; Iglesias, B.; de Lera, Á.R. Regioselective palladium-catalyzed cross-coupling reactions in the synthesis of novel 2,3-disubstituted thiophene derivatives. Tetrahedron 2001, 57 (37), 7871–7881. View Source
• [2] Amb, C.M.; Rasmussen, S.C. Sterics versus Electronics: Regioselective Cross-Coupling of Polybrominated Thiophenes. Eur. J. Org. Chem. 2008, 801–804. View Source
• [3] Namngam, R. Functionalization of naphthalene: a novel synthetic route to brominated naphthoquinones (demonstrating steric shielding utility of 2-(3-bromo-2,2-dimethylpropyl)arenes). Academia.edu, 2012. View Source
• [4] Pritts, W.A.; Peters, D.G. Electrochemical reduction of dihalothiophenes at silver cathodes in dimethylformamide: Evidence for a halogen dance. J. Electroanal. Chem. 2018, 813, 102–108. View Source
• [5] PubMed Central. 2-Chlorothiophene-based asymmetrical analogs (compounds 15–34) as potent and selective inhibitors of MRSA proliferation. PMC Figure 1, 2019. View Source